Cas no 69359-09-7 (Pendulone)

• Product Name: Pendulone
• CAS No: 69359-09-7
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 2036844
• PubChem ID: 5320464
• Update Time: 2025-04-21

Pendulone Chemical and Physical Properties

Names and Identifiers

• Pendulone
• LMPK12080052
• CS-0138926
• 5-(7-Hydroxychroman-3-yl)-2,3-dimethoxycyclohexa-2,5-diene-1,4-dione
• AKOS040760620
• 5-(7-hydroxy-3,4-dihydro-2H-chromen-3-yl)-2,3-dimethoxycyclohexa-2,5-diene-1,4-dione
• CHEBI:193416
• FS-7215
• SCHEMBL13660140
• 69359-09-7
• HY-N7985
• 7-Hydroxy-3',4'-dimethoxyisoflavanquinone
• FT-0775802
• E88871
• DA-56682

• Inchi： 1S/C17H16O6/c1-21-16-13(19)7-12(15(20)17(16)22-2)10-5-9-3-4-11(18)6-14(9)23-8-10/h3-4,6-7,10,18H,5,8H2,1-2H3
• InChI Key： SHZOHJDZQPQBSW-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC(C2=CC(C(=C(C2=O)OC)OC)=O)C1)O

Computed Properties

• Exact Mass: 316.09468823g/mol
• Monoisotopic Mass: 316.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.699
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanquinones